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Compound Name: Carbazochrome sodium sulfonate

Cat. No.: B612076

For Researchers, Scientists, and Drug Development
Professionals

Introduction: Carbazochrome sodium sulfonate is a hemostatic agent utilized in veterinary
medicine to manage and prevent bleeding.[1] Its primary mechanism of action involves
enhancing capillary stability and reducing permeability, which in turn controls hemorrhage.[2][3]
This document provides detailed application notes and experimental protocols for the use of
carbazochrome sodium sulfonate in veterinary research, with a focus on its hemostatic
properties.

Application Notes
Mechanism of Action:

Carbazochrome sodium sulfonate is an adrenochrome derivative that acts as a vascular
hemostatic and capillary stabilizing agent.[3] Its primary functions include:

» Reducing Capillary Permeability: It decreases the permeability of capillaries, thereby
reducing fluid and blood cell leakage into the surrounding tissues.[2][4]

« Increasing Capillary Resistance: The compound strengthens capillary walls, making them
less prone to rupture and bleeding.[4][5]
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» Promoting Capillary Retraction: It aids in the retraction of the broken ends of capillaries,
which contributes to the cessation of bleeding.[2]

Unlike some other hemostatic agents, carbazochrome sodium sulfonate does not directly
affect blood coagulation or platelet aggregation.[6] Its action is localized to the
microvasculature. Research in porcine aortic endothelial cells has shown that it can reverse
endothelial barrier dysfunction by inhibiting phosphoinositidyl hydrolysis.[2]

Pharmacokinetics:

Pharmacokinetic studies in rabbits have demonstrated that carbazochrome sodium sulfonate
is rapidly absorbed and distributed. Following intramuscular injection, the pharmacokinetic
processes align with a one-compartment model.[7]

Veterinary Applications:

Carbazochrome sodium sulfonate is indicated for the prevention and treatment of bleeding in
various veterinary scenarios, including:

o Surgical Procedures: To control bleeding during and after surgery.[1]
» Traumatic Injuries: To manage hemorrhage resulting from trauma.[8]

o Bleeding Disorders: In conditions characterized by increased capillary fragility and
permeability, such as purpura, epistaxis, and hematomas.[1]

» Specific Conditions: It is also used in the management of hematuria, melena, and post-
partum hemorrhage.[1][8] In equine medicine, it has been investigated for the treatment of
exercise-induced pulmonary hemorrhage (EIPH).[9]

Quantitative Data Summary

Table 1. Pharmacokinetic Parameters of Carbazochrome Sodium Sulfonate in Rabbits[7]
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BENGHE

Needle-Free Injection
(Mean * SD)

Intramuscular Injection

Parameter
(Mean * SD)

AUC (0-t) (ug-min/mL) 162.43 + 17.09 180.82 + 15.29

t-max (min) 5.00 + 1.41 23.00 £ 2.01
C-max (ug/mL) 5.93 + 0.02 5.09 + 0.29
t-1/2 (min) 23.54 + 3.89 18.28 + 2.47

Table 2: Dosage Recommendations for Carbazochrome Sodium Sulfonate (as part of a
combination product, Hemostop K®)[1]

Dosage of o .
] o Administration Frequency and
Species Indication Carbazochrom .
Route Duration
e
Non-acute
Cattle, Goats, ) 3 times a day for
) hypoprothrombin 0.5 mg/kg IV, SC, or IM
Sheep, Pigs ) 3-5 days
emia
Acute
. As per
hypoprothrombin ]
o 1.5 mg/kg IV or deep IM professional
emia with ]
judgment
hemorrhage
Acute
hypoprothrombin As per
emia with 0.5 mg/kg SC or deep IM professional
massive judgment
hemorrhage
General 2 times a day for
Dogs and Cats ] 1 mg/kg SC, IM, or IV
hemostasis 4-6 days
Table 3: LD50 Data[6]
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Species Route of Exposure LD50

Dog Intravenous >5 g/kg

Experimental Protocols

Protocol 1: Evaluation of Hemostatic Efficacy in a Surgical Bleeding Model (Canine)

Objective: To assess the effectiveness of carbazochrome sodium sulfonate in reducing
bleeding time and blood loss during a standardized surgical procedure in dogs.

Materials:

o Carbazochrome sodium sulfonate injectable solution

e Anesthetic agents (e.g., propofol, isoflurane)

e Surgical instruments

o Gauze sponges of a standardized weight

» Blood collection tubes (for CBC)

» Saline solution

e Canine subjects (ethically sourced and approved by an animal care committee)
Methodology:

o Animal Preparation: Anesthetize the canine subjects according to standard veterinary
protocols.[10] Shave and surgically prepare the designated surgical site.

o Pre-treatment Sampling: Collect a baseline blood sample for a complete blood count (CBC).

e Group Allocation: Randomly assign dogs to a treatment group (carbazochrome sodium
sulfonate) and a control group (saline).
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e Drug Administration: Administer carbazochrome sodium sulfonate (e.g., 1 mg/kg)
intravenously to the treatment group 30 minutes prior to the surgical incision.[1] Administer
an equivalent volume of saline to the control group.

o Surgical Procedure: Create a standardized surgical incision of a specific length and depth
(e.g., in the skin or a muscle belly).

o Bleeding Time Measurement: Start a timer immediately after the incision is made. Record
the time until bleeding ceases naturally (blotting gently with gauze without applying
pressure).

e Blood Loss Quantification: Collect all blood from the surgical site using pre-weighed gauze
sponges. Weigh the sponges after blood collection to determine the amount of blood loss (1
gram = 1 mL of blood).

o Post-treatment Sampling: Collect a post-operative blood sample for CBC analysis.

o Data Analysis: Compare the bleeding time and total blood loss between the treatment and
control groups using appropriate statistical methods (e.g., t-test).

Protocol 2: Investigation of Carbazochrome Sodium Sulfonate in Equine Exercise-Induced
Pulmonary Hemorrhage (EIPH)

Objective: To determine the effect of carbazochrome sodium sulfonate on the severity of
EIPH in horses undergoing strenuous exercise.

Materials:

o Carbazochrome sodium sulfonate injectable solution

» Furosemide (optional, for comparison or combination therapy)

o Treadmill for equine exercise

e Endoscope

o Bronchoalveolar lavage (BAL) tube and supplies

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.agrovetmarket.com.mx/en/veterinary-drugs/c/others/hemostop-k-vitamin-k3-
https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Equipment for RBC counts and hemoglobin concentration measurement
Methodology:

o Horse Selection: Select horses with a history of EIPH, confirmed by previous endoscopic
examination.[9]

o Acclimatization: Acclimatize the horses to the treadmill and experimental procedures.

o Treatment Protocol: In a crossover design with an adequate washout period, administer one
of the following treatments intravenously 4 hours prior to exercise:

[¢]

Placebo (e.g., saline)

[e]

Carbazochrome sodium sulfonate (e.g., 0.3 mg/kg)[8]

o

Furosemide (as a positive control)

Combination of carbazochrome sodium sulfonate and furosemide

[¢]

o Standardized Exercise Test: Subject each horse to a standardized high-intensity exercise
protocol on the treadmill.

o Post-Exercise Endoscopy: Perform an endoscopic examination of the trachea and mainstem
bronchi within 30-90 minutes post-exercise to visually score the presence and severity of
hemorrhage.

e Bronchoalveolar Lavage (BAL): Perform a BAL to collect fluid from the lower airways.

o BAL Fluid Analysis: Determine the red blood cell (RBC) count and hemoglobin concentration
in the BAL fluid to quantify the extent of hemorrhage.

o Data Analysis: Compare the endoscopic scores, RBC counts, and hemoglobin
concentrations between the different treatment groups.

Visualizations
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Caption: Mechanism of action of Carbazochrome Sodium Sulfonate.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b612076?utm_src=pdf-body-img
https://www.benchchem.com/product/b612076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Animal Preparation
& Anesthesia

Y

Baseline Blood Sample
(CBC)

Randomization

Administer Carbazochrome Administer Saline
Sodium Sulfonate (V) (Iv)

Y Y

Standardized Surgical
Incision

Y

Measure Bleeding Time
& Blood Loss

Y

Post-operative
Blood Sample (CBC)

Data Analysis

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Vasoactive Agents

(e.g., Bradykinin, Thrombin)

Cell Membrane
\ /

Carbazochrome G-Protein Coupled
Sodium Sulfonate Receptor

nhibits Activates

\4

—_———— e ——

Phospholipase C
(PLC)

Hydrolyzes

Intracellular Signaling
\4

PIP2

Inositol Trisphosphate
(IP3)

Increased Intracellular
Calcium (Ca2+)

Cellular Response
\4

Increased Endothelial
Permeability

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b612076?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Veterinary Drugs | Veterinary Products [agrovetmarket.com.mx]

2. Carbazochrome sodium sulfonate (AC-17) reverses endothelial barrier dysfunction
through inhibition of phosphatidylinositol hydrolysis in cultured porcine endothelial cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

o 3. researchgate.net [researchgate.net]

o 4. Effect of carbazochrome sodium sulfonate combined with tranexamic acid on blood loss
and inflammatory response in patients undergoing total hip arthroplasty - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. The Effect of Carbazochrome Sodium Sulfonate in Patients with Colonic Diverticular
Bleeding: Propensity Score Matching Analyses Using a Nationwide Inpatient Database -
PMC [pmc.ncbi.nim.nih.gov]

e 6. Carbazochrome sodium sulfonate (AC-17) | CAS#:51460-26-5 | Chemsrc [chemsrc.com]
o 7.researchgate.net [researchgate.net]
» 8. thevetexperts.com [thevetexperts.com]

o 9. Effect of furosemide and furosemide—carbazochrome combination on exercise-induced
pulmonary hemorrhage in Standardbred racehorses - PMC [pmc.ncbi.nlm.nih.gov]

e 10. vetmoves.com [vetmoves.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Carbazochrome
Sodium Sulfonate in Veterinary Medicine Research]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b612076#use-of-carbazochrome-sodium-
sulfonate-in-veterinary-medicine-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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